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CAS No.: 3299-63-6

Cat. No.: B133009

Get Quote

Introduction: Establishing Chemical Identity and the Critical Need for Safety

In the landscape of chemical research and pharmaceutical development, precision in both

nomenclature and practice is paramount. The term "p-Oxanisidide" is not a standard

recognized chemical identifier. However, based on structural and phonetic similarities, this

guide will focus on the health and safety protocols for p-Anisidine (CAS: 104-94-9), also known

as 4-methoxyaniline. This compound is a crucial intermediate in the synthesis of dyes and

pharmaceuticals.[1][2] It is imperative to distinguish p-Anisidine from its less hazardous

derivative, p-Acetanisidide (N-(4-methoxyphenyl)acetamide), as their safety profiles differ

significantly.

p-Anisidine is a highly toxic compound that presents substantial risks if handled improperly.[3]

[4] It is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[3]

Furthermore, it is suspected of causing cancer and may cause damage to organs through

prolonged or repeated exposure.[3] This guide provides drug development professionals,

researchers, and scientists with the essential, in-depth technical knowledge required to

manage these risks effectively, ensuring personal safety and experimental integrity.
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Section 1: Hazard Identification and Comprehensive
Risk Assessment
A foundational understanding of a chemical's properties is the first step in a robust safety

assessment. p-Anisidine is a yellow to brown crystalline solid with a characteristic amine-like

odor.[1][2][5] Its primary dangers stem from its high acute toxicity and potential for long-term

health effects.

Physicochemical Properties
A summary of key physical and chemical properties is essential for predicting its behavior in a

laboratory setting.

Property Value Source

Chemical Formula C₇H₉NO [2][3]

Molecular Weight 123.15 g/mol [2][3]

Appearance
Yellow to brown crystalline

solid
[1][5]

Melting Point 56 - 59 °C (133 - 138 °F) [3]

Boiling Point 240 - 243 °C (464 - 469 °F) [3]

Flash Point 122 °C (251.6 °F) [3]

Odor Fishy, amine-like [1][5]

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

the hazards of chemical products.[6][7] p-Anisidine carries severe classifications that mandate

stringent handling protocols.
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed
💀

Acute Toxicity, Dermal Category 1
H310: Fatal in contact

with skin
💀

Acute Toxicity,

Inhalation
Category 2 H330: Fatal if inhaled 💀

Carcinogenicity Category 1B
H350: May cause

cancer
HEALTH HAZARD

STOT, Repeated

Exposure
Category 2

H373: May cause

damage to organs

through prolonged or

repeated exposure

HEALTH HAZARD

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life
ENVIRONMENT

Source: Synthesized from multiple Safety Data Sheets.[3][4] Pictograms are represented by

their common names: Skull and Crossbones (💀), Health Hazard, Environment.[6][7]

Health Effects Profile
Exposure to p-Anisidine can lead to severe and life-threatening health consequences.

Acute Effects: The primary acute danger is methemoglobinemia, a condition where the

blood's ability to carry oxygen is dangerously reduced.[1] Symptoms progress from

headache, dizziness, and fatigue to cyanosis (a blue coloration of the skin and lips),

respiratory distress, collapse, and even death.[1] Direct contact causes severe irritation to

the skin and eyes, while inhalation irritates the entire respiratory tract.[1][8]

Chronic Effects: Prolonged or repeated exposure can cause damage to the blood, kidneys,

liver, and central nervous system.[5] p-Anisidine is also a known skin sensitizer, meaning
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that after an initial exposure, very low subsequent exposures can trigger an allergic skin

rash.[1]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls
Simply relying on Personal Protective Equipment (PPE) is an insufficient and reactive approach

to safety. A proactive strategy, grounded in the industrial hygiene principle of the Hierarchy of

Controls, provides a systematic and effective method for mitigating risk. This framework

prioritizes interventions from most to least effective. The causality is clear: it is always better to

remove a hazard entirely than to build barriers around it.
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The Hierarchy of Controls for p-Anisidine

Elimination
(Most Effective)

Substitution

Is the process necessary?

Engineering Controls

Use a less hazardous chemical
(e.g., p-Acetanisidide if chemically viable)

Administrative Controls

Isolate the hazard
(e.g., Chemical Fume Hood)

Personal Protective Equipment
(Least Effective)

Change how people work
(e.g., SOPs, Training)

Figure 1. The Hierarchy of Controls prioritizes safety measures from most to least effective.

Click to download full resolution via product page
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Caption: Figure 1. The Hierarchy of Controls prioritizes safety measures from most to least

effective.

Elimination/Substitution: The most effective control is to remove the hazard. Can the

experiment be redesigned to avoid using p-Anisidine? If not, can a less hazardous chemical,

such as its acetylated derivative p-Acetanisidide, be substituted without compromising

research outcomes?

Engineering Controls: If substitution is not feasible, the hazard must be physically isolated.

All work with p-Anisidine must be conducted in a certified chemical fume hood to prevent

inhalation of the toxic dust.[1][9]

Administrative Controls: These are work practices that reduce exposure. This includes

developing detailed Standard Operating Procedures (SOPs), providing comprehensive

training on the specific hazards of p-Anisidine, restricting access to authorized personnel,

and ensuring clear labeling of containers and work areas.[1]

Personal Protective Equipment (PPE): PPE is the last line of defense. It protects the user

only if other controls fail. It does not eliminate the hazard itself.

Section 3: Standard Operating Protocol (SOP) for
Handling p-Anisidine
This protocol is a self-validating system; adherence to each step is critical for ensuring safety.

Required Engineering Controls & PPE
Primary Engineering Control: A properly functioning chemical fume hood is mandatory for all

manipulations of solid or dissolved p-Anisidine.[4][9]

Eye/Face Protection: Chemical safety goggles with side shields are required.[8] A face shield

should be worn if there is a risk of splashing.

Skin Protection: A flame-resistant lab coat must be worn and fully fastened.

Gloves: Due to the high dermal toxicity, selecting the correct gloves is critical. Experience

indicates that nitrile rubber or polychloroprene gloves are suitable for handling the dry solid.
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[8] Always inspect gloves for degradation or punctures before use and practice proper glove

removal techniques to avoid contaminating your hands. Contaminated gloves must be

disposed of as hazardous waste.[8]

Respiratory Protection: If dusts are generated outside of a fume hood, a NIOSH-approved

respirator with a high-efficiency particulate filter (e.g., N100, R100, or P100) must be used.[5]

Respirator use requires a formal respiratory protection program, including fit testing and

training, as mandated by OSHA.

Step-by-Step Handling Workflow
Preparation: Designate a specific area within the chemical fume hood for handling p-

Anisidine. Ensure all necessary equipment (spatulas, weigh boats, solvent, waste

containers) is inside the hood before starting.

Weighing: Tare the balance with a weigh boat. Carefully use a dedicated spatula to transfer

the desired amount of p-Anisidine. Avoid generating dust by handling the material gently.[8]

[10]

Transfer/Dissolution: If dissolving, add the solvent to the beaker or flask containing the

weighed solid inside the fume hood. Do not remove the unsealed container from the hood.

Cleanup: Decontaminate the spatula and work surface with an appropriate solvent (e.g.,

methanol or ethanol) and paper towels. Dispose of the towels in the designated solid

hazardous waste container.

Doffing PPE: Remove gloves using the proper technique and dispose of them. Remove lab

coat and goggles.

Hygiene: Immediately wash hands and forearms thoroughly with soap and water.[8][10][11]

Waste Disposal
All waste contaminated with p-Anisidine, including gloves, weigh boats, and paper towels, must

be disposed of in a clearly labeled, sealed hazardous waste container.[8] Follow all institutional

and local regulations for hazardous waste disposal.
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Section 4: Occupational Exposure Limits
Regulatory bodies have established permissible exposure limits (PELs) to protect workers.

However, due to p-Anisidine's carcinogenic potential, exposure should always be kept to the

lowest feasible concentration.[12]

Organization
Limit (8-Hour Time-
Weighted Average)

Skin Notation

OSHA (PEL) 0.5 mg/m³ Yes

NIOSH (REL) 0.5 mg/m³ Yes

ACGIH (TLV) 0.5 mg/m³ Yes

Source: New Jersey Department of Health, OSHA.[1][12] The "Skin Notation" indicates that the

substance can be absorbed through the skin in toxic amounts, contributing to the total body

burden.[1][12]

Section 5: Emergency Procedures
Immediate and correct action is vital in any emergency involving p-Anisidine.

Inhalation: Immediately remove the person to fresh air.[3][11] If breathing has stopped,

provide artificial respiration. Call for immediate medical assistance.

Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing

while flushing the skin with copious amounts of water and soap for at least 15 minutes.[10]

[11] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][11] Remove contact lenses if present

and easy to do.[11] Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

give 2-4 cupfuls of water to drink.[10] Never give anything by mouth to an unconscious

person.[10] Call a poison center or doctor immediately.
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Spill Cleanup: Evacuate the area. For minor spills inside a fume hood, use an absorbent

material, place it in a sealed container for disposal, and decontaminate the area.[10] For

larger spills, or any spill outside of a fume hood, evacuate the laboratory and contact your

institution's emergency response team.[8]

Conclusion
p-Anisidine is a chemical that commands respect. Its high acute toxicity, potential for

carcinogenicity, and ability to cause lasting organ damage necessitate the strictest adherence

to safety protocols. By understanding its chemical properties, implementing the hierarchy of

controls, and meticulously following established operating and emergency procedures,

researchers can handle this valuable intermediate with the confidence that they are protecting

themselves, their colleagues, and their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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